Cas no 1261886-16-1 (2-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine-5-acetic acid)

• Product Name: 2-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine-5-acetic acid
• CAS No: 1261886-16-1
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4920364
• Update Time: 2025-10-29

2-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine-5-acetic acid

• Inchi： 1S/C14H10F3NO3/c15-14(16,17)11-4-2-1-3-9(11)10-5-8(6-12(19)20)7-18-13(10)21/h1-5,7H,6H2,(H,18,21)(H,19,20)
• InChI Key： XFESQDHMRCRFGK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(NC=C(CC(=O)O)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 508
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4

Additional information on 2-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine-5-acetic acid

Introduction to 2-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine-5-acetic acid (CAS No. 1261886-16-1) and Its Emerging Applications in Chemical Biology

2-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine-5-acetic acid, identified by the CAS number 1261886-16-1, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core substituted with hydroxyl, trifluoromethylphenyl, and acetic acid functional groups, exhibits a unique structural framework that lends itself to diverse biological activities. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug design. Its molecular structure not only facilitates interactions with biological targets but also opens avenues for exploring novel therapeutic interventions.

The compound’s relevance is underscored by its potential applications in modulating key biological pathways. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules targeting neurological disorders. The hydroxyl and acetic acid moieties contribute to its solubility and binding affinity, enabling it to interact effectively with proteins and enzymes. This has sparked interest in its utility as an intermediate in the development of small-molecule inhibitors for diseases such as Alzheimer’s and Parkinson’s, where precise modulation of protein-protein interactions is crucial.

Moreover, the trifluoromethylphenyl substituent imparts a distinct electronic profile to the molecule, influencing its pharmacokinetic properties. This feature is particularly advantageous in drug discovery, as trifluoromethyl compounds often exhibit improved pharmacological profiles, including enhanced binding affinity and selectivity. The acetic acid side chain further contributes to the compound’s versatility, allowing for further derivatization and functionalization to tailor its biological activity.

In the context of contemporary research, 2-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine-5-acetic acid has been investigated for its potential in oncology. Preliminary findings suggest that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The pyridine core, a common motif in many bioactive molecules, facilitates favorable interactions with ATP-binding sites in enzymes, making it a promising candidate for developing targeted therapies. The integration of computational modeling and high-throughput screening has accelerated the exploration of this compound’s therapeutic potential.

The synthesis of 2-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine-5-acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to optimize the production process. These approaches not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

The compound’s stability under various conditions has been thoroughly evaluated to ensure its suitability for both laboratory research and potential clinical applications. Studies have demonstrated its stability under acidic and basic environments, as well as during storage at ambient temperatures. This stability is critical for maintaining the integrity of the compound during transportation and handling, thereby ensuring consistent performance in experimental settings.

Recent advancements in analytical chemistry have enabled detailed characterization of 2-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine-5-acetic acid using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide insights into the compound’s molecular structure, dynamics, and interactions with biological targets. Such structural elucidation is essential for understanding its mechanism of action and optimizing its pharmacological properties.

The growing interest in this compound has also spurred interdisciplinary collaborations between chemists, biologists, and pharmacologists. These collaborations aim to leverage the compound’s unique structural features for developing novel therapeutics with improved efficacy and reduced side effects. The integration of artificial intelligence (AI) in drug discovery has further enhanced the exploration of 2-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine-5-acetic acid, enabling rapid identification of promising derivatives through machine learning algorithms.

In conclusion,2-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine-5-acetic acid (CAS No. 1261886-16-1) represents a significant advancement in chemical biology with diverse applications across multiple therapeutic areas. Its structural complexity, coupled with favorable pharmacokinetic properties, positions it as a valuable scaffold for drug development. As research continues to uncover new insights into its biological activities,this compound is poised to play an increasingly pivotal role in addressing some of the most pressing challenges in modern medicine.